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Compound of Interest

Compound Name: Caesium dihydrogen phosphate

Cat. No.: B101643

Caesium dihydrogen phosphate (CDP), with the molecular formula CsH2POa, is an inorganic
compound that has garnered significant interest within the scientific community, particularly in
the field of materials science.[1] Its primary application lies in its function as a solid acid proton
conductor, making it a crucial component in intermediate-temperature fuel cells and other
electrochemical devices.[1][2] This technical guide provides an in-depth look at the molecular
characteristics, properties, and a standard laboratory synthesis protocol for this compound.

Molecular and Physical Properties

Caesium dihydrogen phosphate is the mono-caesium salt of phosphoric acid.[1][3] It is a
thermally stable material, a property that makes it suitable for applications in ceramics and
glass production.[4] The key physical and chemical properties of caesium dihydrogen
phosphate are summarized in the table below.
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Property

Value

Molecular Formula

CsHzPOa4[4][5][6][7]

Molecular Weight 229.89 g/mol [2][4][5][6]
Appearance White crystalline solid
Melting Point 231-233 °C[2][5]

Crystal Structure

Monoclinic (P21/m space group) at room
temperature.[8] Undergoes a superprotonic

phase transition.[2][3]

Superprotonic Phase

Transitions to a highly conductive phase at
approximately 230 °C.[1][2][3]

Proton Conductivity

Exhibits a sharp increase to ~1072 S/cm in its

superprotonic phase.[1][9]

Experimental Protocol: Synthesis of Caesium

Dihydrogen Phosphate

The following protocol details a common method for the synthesis of caesium dihydrogen

phosphate powder through the reaction of caesium carbonate and phosphoric acid in an

agueous solution.[9]

Materials:

Caesium carbonate (Cs2C03)

Methanol

Deionized water

Procedure:

Phosphoric acid (HsPOas, 85 wt% aqueous solution)
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» Reaction Mixture Preparation: Dissolve caesium carbonate in deionized water. In a separate
container, dilute the 85 wt% phosphoric acid with deionized water.

» Stoichiometric Addition: Slowly add the phosphoric acid solution to the caesium carbonate
solution in a 1:1 molar ratio while stirring continuously.[9] This reaction should be performed
in a fume hood as it may produce CO:z gas. The reaction is: Cs2COs3 + 2H3PO4 —» 2CsHz2POa
+ H20 + COa..

» Precipitation: Add methanol to the resulting aqueous solution to induce the precipitation of
caesium dihydrogen phosphate.[9]

« Filtration and Washing: Filter the precipitate from the solution using a Buchner funnel. Wash
the collected solid with a small amount of cold methanol to remove any unreacted starting
materials or byproducts.

e Drying: Dry the purified caesium dihydrogen phosphate precipitate in an oven at 80 °C for
approximately 12 hours to remove any residual solvent.[9]

o Characterization: The purity and crystal structure of the synthesized CsH2POa4 can be
verified using techniques such as Powder X-ray Diffraction (PXRD) and Raman
Spectroscopy.[1]

Conceptual Workflow and Structural Information

The synthesis of caesium dihydrogen phosphate is a straightforward acid-base reaction
followed by precipitation. The logical flow of this process is illustrated in the diagram below. At a
molecular level, the structure of caesium dihydrogen phosphate consists of caesium cations
(Cs*) and dihydrogen phosphate anions (H2POa4™), with a network of hydrogen bonds that are
critical to its proton conduction mechanism.[2]
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Caption: Workflow for the synthesis of caesium dihydrogen phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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